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Compound of Interest

Compound Name:
2-(Methoxymethoxy)-1,3-

dimethylbenzene-13C8,D3

Cat. No.: B15557719

Get Quote

In the landscape of pharmaceutical research, the journey from a promising new chemical entity

(NCE) to a clinically approved therapeutic is paved with data. The quality, accuracy, and

reproducibility of this data are paramount. At the heart of preclinical and clinical

pharmacokinetics lies the challenge of quantification—accurately measuring minuscule

concentrations of a drug and its metabolites within complex biological matrices. This guide

delves into a critical tool for achieving this precision: the stable isotope-labeled (SIL) internal

standard, exemplified by 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3. While a

dedicated CAS number for this specific isotopic permutation is not publicly indexed, its

availability from specialty chemical suppliers underscores its role as a high-fidelity tool for mass

spectrometry-based bioanalysis. This document provides a framework for its synthesis,

application, and the scientific rationale underpinning its use.

Core Concept: The "Gold Standard" Internal
Standard
The fundamental challenge in quantitative bioanalysis, particularly with liquid chromatography-

mass spectrometry (LC-MS), is managing variability.[1] Factors such as inconsistent sample

extraction, instrument drift, and the notorious "matrix effect"—where components in biological
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fluids like plasma can suppress or enhance the ionization of the target analyte—can

compromise data integrity.[2][3]

To counteract this, a known quantity of an internal standard (IS) is added to every sample. The

final quantification is based on the ratio of the analyte's signal to the IS's signal, not the

analyte's absolute signal.[1] While simple structural analogs can be used, the ideal IS is a

stable isotope-labeled version of the analyte itself.[4][5]

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is designed to be this ideal internal

standard. By replacing eight native carbon-12 atoms with carbon-13 and three hydrogen atoms

with deuterium, the molecule's mass is increased by 11 Daltons. This mass shift makes it easily

distinguishable from the unlabeled analyte by the mass spectrometer, yet its chemical and

physical properties remain nearly identical.[6] This near-identity is crucial; it ensures that the

SIL-IS and the analyte behave in the same way during sample preparation, chromatography,

and ionization, thus providing the most accurate correction for any potential variability.[1][2][5]

Physicochemical Properties
Property Value Source

Chemical Name
2-(Methoxymethoxy)-1,3-

dimethylbenzene-13C8,D3
N/A

Molecular Formula ¹³C₈C₂D₃H₁₁O₂ [7]

Molecular Weight 177.18 g/mol [8]

Parent Compound
2-(Methoxymethoxy)-1,3-

dimethylbenzene
N/A

Parent CAS 126809-70-9 [9]

Strategic Synthesis: A Plausible Pathway
While the exact proprietary synthesis of this complex labeled molecule is not public, a logical

retrosynthetic approach can be designed based on established principles of organic chemistry

and isotopic labeling. The goal is to incorporate the heavy isotopes with high efficiency and

regioselectivity. The parent structure is derived from 2,6-dimethylphenol, a common chemical

intermediate.[10][11][12][13]
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A plausible synthesis would involve a multi-step process beginning with a ¹³C-labeled benzene

precursor to build the core ring structure with its eight heavy carbons. The deuterium-labeled

methyl group could be introduced via a deuterated methylating agent.

Illustrative Synthetic Workflow:
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Phase 1: Isotopic Core Synthesis

Phase 2: Functional Group Installation

Phase 3: Final Derivatization

¹³C₆-Benzene

Friedel-Crafts Alkylation
(¹³CH₃I, AlCl₃)

¹³C₇-Toluene

Second Alkylation
(CD₃I, AlCl₃)

¹³C₇,D₃-Xylene Intermediate

Nitration (HNO₃/H₂SO₄)

Reduction (Fe/HCl)

Sandmeyer Reaction
(NaNO₂, H₂SO₄, H₂O, Δ)

2,6-Dimethylphenol-¹³C₈,D₃

Protection with MOM-Cl
(NaH, THF)

Final Product:
2-(Methoxymethoxy)-1,3-dimethylbenzene-

¹³C₈,D₃
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Sample Preparation

Analysis

Quantification

Biological Sample
(Plasma, Urine)

Spike with SIL-IS

Protein Precipitation
(Acetonitrile)

Centrifugation

Collect Supernatant

LC Injection

Chromatographic Separation
(C18 Column)

Mass Spectrometry
(MRM Detection)

Calculate Peak Area Ratio
(Analyte / SIL-IS)

Calibration Curve

Determine Concentration
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Dosing

Metabolism (e.g., CYP450) MS Detection

50:50 Mix of Analyte
& SIL Compound

Phase I Oxidation
(+16 Da)

Phase II Glucuronidation
(+176 Da)

Analyte Doublet
(e.g., m/z 167 & 178)

Metabolite M1 Doublet
(e.g., m/z 183 & 194)

Metabolite M2 Doublet
(e.g., m/z 343 & 354)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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